Cas no 622792-63-6 (N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide)

• Product Name: N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide
• CAS No: 622792-63-6
• MF: C₂₂H₂₆N₄O₂S
• MW: 410.532443523407
• CID: 6466102
• Update Time: 2025-10-30

N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide
• N-[4,5-dimethyl-3-[(4-methylpiperazin-1-yl)-pyridin-2-ylmethyl]thiophen-2-yl]furan-2-carboxamide
• 2-Furancarboxamide, N-[4,5-dimethyl-3-[(4-methyl-1-piperazinyl)-2-pyridinylmethyl]-2-thienyl]-

• Inchi： 1S/C22H26N4O2S/c1-15-16(2)29-22(24-21(27)18-8-6-14-28-18)19(15)20(17-7-4-5-9-23-17)26-12-10-25(3)11-13-26/h4-9,14,20H,10-13H2,1-3H3,(H,24,27)
• InChI Key： RDHHWYCHRJXQGX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1SC(C)=C(C)C=1C(N1CCN(C)CC1)C1=NC=CC=C1)=O

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 479.9±45.0 °C(Predicted)
• pka: 12?+-.0.70(Predicted)

Additional information on N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide

Introduction to N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide (CAS No: 622792-63-6)

N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 622792-63-6, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings, including thiophene and pyridine, combined with a piperazine moiety, suggests potential interactions with biological targets that are of great interest to medicinal chemists.

The structural complexity of N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide makes it a promising candidate for further investigation in drug discovery. The compound’s architecture incorporates several key pharmacophoric elements that are known to enhance binding affinity and selectivity. Specifically, the 4-methylpiperazin-1-yl group is a common pharmacological moiety that has been extensively studied for its role in modulating neurotransmitter systems. This group’s ability to interact with various biological receptors has made it a valuable component in the design of central nervous system (CNS) drugs.

In recent years, there has been a growing interest in the development of small molecules that can modulate the activity of ion channels and receptors involved in neurological disorders. The pyridin-2-yl and thiophen rings in N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-yl)methylthiophen-2-yl}furan-2-carboxamide contribute to its potential as a bioactive molecule. These heterocycles are known for their ability to engage in π-stacking interactions and hydrogen bonding, which can be critical for achieving high affinity binding to biological targets. The combination of these structural features suggests that this compound may exhibit unique pharmacological properties.

The synthesis of N-{4,5-dimethyl-3-(4-methylpiperazin-1-yl)(pyridin-2-y l)methylthiophen -2 -y l}furan - 2 -carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the furan ring into the molecular structure adds another layer of complexity, necessitating precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. These methods are essential for achieving the intricate connectivity observed in this compound.

The pharmacological evaluation of N-{4,5-dimethyl -3-(4-methylpiperazin -1 - yl)(pyridin - 2 - y l)methlythiophen - 2 - y l}furan - 2 - carboxamide has been the focus of several recent studies. Researchers have been particularly interested in its potential as an antagonist or partial agonist for various neurotransmitter receptors. The presence of the 4-methylpiperazin -1 - yl group is particularly noteworthy, as it has been shown to modulate the activity of serotonin and dopamine receptors. These interactions could make the compound a viable candidate for treating conditions such as depression, anxiety, and cognitive disorders.

In addition to its CNS-related applications, N-{4 ,5-dim ethyl -3-( 4-m ethylpipera zin -1-y l)( py ridin e - 2-y l)m eth ylthi ophen - 2-y l strong>}furan - 2-carboxamide has shown promise in preclinical studies as a potential therapeutic agent for other neurological conditions. Its ability to interact with multiple receptor systems suggests broad therapeutic applications. For instance, its interaction with sigma receptors has been explored as a potential treatment for neurodegenerative diseases such as Alzheimer’s and Parkinson’s disease. The compound’s unique structural features may also make it useful in modulating other signaling pathways involved in neurological dysfunction.

The chemical properties of N-{4 ,5-dim ethyl -3-( 4-m ethylpipera zin -1-y l)( py ridine - 2-y l)m eth ylthi ophen - 2-y l strong>}furan - 2-carboxamide have been thoroughly characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into the compound’s molecular structure and dynamics. Additionally, computational studies have been employed to predict the compound’s binding modes and affinity for various biological targets. These computational models have helped guide further optimization efforts aimed at improving potency and selectivity.

The potential therapeutic applications of N-{4 ,5-dim ethyl -3-( 4-m ethylpipera zin -1-y l)( py ridine e